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Compound of Interest

Compound Name: 2,4-Dichloro-6-nitrophenol

Cat. No.: B1219690

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichloro-6-nitrophenol (DCNP) is a chemical compound with recognized herbicidal
properties, particularly effective against a variety of broadleaf weeds.[1] Its primary mechanism
of action is believed to involve the disruption of plant growth hormones, leading to abnormal
growth and eventual plant death.[1] This document provides detailed application notes and
protocols for the research and development of pesticide formulations containing DCNP. The
information is intended to guide researchers in creating stable and effective herbicidal products
for agricultural applications.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,4-Dichloro-6-nitrophenol is
crucial for developing stable and effective formulations.
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Property Value Source
Chemical Formula CeH3CI2NOs [1]
. U.S. National Library of
Molecular Weight 208.00 g/mol o
Medicine
Appearance Yellow crystalline solid [1]
CAS Number 609-89-2 [1]
Water Solubility Sparingly soluble [1]

- Stable under normal
Stability [1]
temperatures and pressures

Synthesis of 2,4-Dichloro-6-nitrophenol

The synthesis of 2,4-Dichloro-6-nitrophenol is a critical first step in its application in pesticide
formulations. A common synthetic route involves the nitration of 2,4-dichlorophenol. While
various specific methods exist, a general laboratory-scale synthesis protocol is outlined below.
Another patented approach describes the preparation of related compounds, 2,4-dichloro-3-
alkyl-6-nitrophenols, through the chlorination and subsequent hydrolysis of 1-alkyl-4-
nitrobenzenes.

Protocol: Synthesis of 2,4-Dichloro-6-nitrophenol

Materials:

2,4-Dichlorophenol

o Concentrated Sulfuric Acid (H2SOa4)
o Concentrated Nitric Acid (HNO3)

* Ice bath

e Magnetic stirrer and stir bar

e Dropping funnel
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o Beaker and filtration apparatus

 Distilled water

Procedure:

 In aflask, dissolve 2,4-dichlorophenol in a suitable solvent.
e Cool the flask in an ice bath to 0-5°C.

o Slowly add a pre-cooled mixture of concentrated sulfuric acid and concentrated nitric acid
(nitrating mixture) dropwise to the stirred solution. Maintain the temperature below 10°C
throughout the addition.

 After the addition is complete, continue stirring the mixture at a low temperature for a
specified period to ensure the reaction goes to completion.

o Carefully pour the reaction mixture over crushed ice to precipitate the crude 2,4-Dichloro-6-
nitrophenol.

» Collect the solid product by filtration and wash it thoroughly with cold distilled water to
remove any residual acid.

o Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain purified 2,4-
Dichloro-6-nitrophenol.

e Dry the purified product under vacuum.

Note: This is a generalized protocol. The specific ratios of reactants, reaction times, and
purification methods may need to be optimized for yield and purity.

Pesticide Formulation Development

The development of effective pesticide formulations is key to ensuring the active ingredient is
delivered to the target weeds efficiently and safely. Two common types of formulations for solid,
sparingly water-soluble active ingredients like DCNP are Wettable Powders (WP) and
Emulsifiable Concentrates (EC).
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Wettable Powder (WP) Formulation

Wettable powders are dry formulations that are mixed with water to form a suspension for
spraying.[2][3][4][5] They are suitable for active ingredients that are not readily soluble in water.

[2]

Components of a Wettable Powder Formulation:

. Example Typical
Component Function ) )
Ingredients Concentration (%)
] ] 2,4-Dichloro-6-
Active Ingredient ) - 40 - 80
nitrophenol
Facilitates the
Wetting Agent dispersion of the Sulfonates, Sulfates 1-3
powder in water.
Prevents
] ) agglomeration of Lignosulfonates,
Dispersing Agent ) ) 2-7
particles in the spray Polycarboxylates
tank.

) ) Inert material to dilute Kaolin clay, Silica,
Carrier/Diluent o ) ] To make 100
the active ingredient. Attapulgite

Protocol: Preparation of a 75% WP Formulation

o Accurately weigh 75g of 2,4-Dichloro-6-nitrophenol, 2g of a wetting agent, 5g of a
dispersing agent, and 18g of kaolin clay.

o Combine all ingredients in a blender or a suitable mixer.
e Blend the components until a homogenous powder is obtained.

» Mill the blended powder to achieve a fine particle size, which is crucial for good suspension
in water.

o Package the final product in moisture-proof containers.
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Emulsifiable Concentrate (EC) Formulation

Emulsifiable concentrates are liquid formulations where the active ingredient is dissolved in a
solvent system along with emulsifiers. When diluted with water, they form a stable emulsion.[6]

[7]

Components of an Emulsifiable Concentrate Formulation:

. Example Typical
Component Function ) )
Ingredients Concentration (%)
2,4-Dichloro-6-
Active Ingredient ) - 10-50
nitrophenol
Aromatic
Dissolves the active hydrocarbons (e.qg.,
Solvent ) ] 30-70
ingredient. Xylene, Solvesso™),
Ketones

Enables the formation o
- o A blend of anionic and
Emulsifier(s) of a stable emulsion in o 5-15
non-ionic surfactants
water.

Protocol: Preparation of a 20% EC Formulation

¢ In a suitable vessel, dissolve 20g of 2,4-Dichloro-6-nitrophenol in 65g of an aromatic
solvent with stirring until fully dissolved. Gentle heating may be applied if necessary.

e Add 159 of a pre-blended emulsifier package to the solution and mix thoroughly until a
homogenous liquid is formed.

 Filter the concentrate to remove any undissolved patrticles.

o Package the final product in solvent-resistant containers.

Efficacy Evaluation of Formulations

The herbicidal efficacy of the developed formulations must be evaluated to determine their

effectiveness in controlling target weeds.
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Protocol: Greenhouse Efficacy Trial

« Plant Cultivation: Grow target broadleaf weed species (e.g., Amaranthus retroflexus - redroot
pigweed, Chenopodium album - common lambsquarters) in pots in a greenhouse.

o Treatment Application: When the weeds have reached a specific growth stage (e.g., 2-4 true
leaves), apply the prepared DCNP formulations using a laboratory spray chamber to ensure
uniform application. Include an untreated control group and a group treated with a
commercial standard herbicide for comparison.

o Application Rates: Apply the formulations at a range of concentrations to determine the
dose-response relationship.

o Evaluation: At set time points after treatment (e.g., 7, 14, and 21 days), visually assess the
percentage of weed control, with 0% being no effect and 100% being complete kill. Also,
record any phytotoxicity symptoms on the weeds.

o Data Analysis: Analyze the data to determine the effective dose (ED) values, such as the
EDso (the dose required to achieve 50% weed control).

Representative Efficacy Data (Hypothetical):

L . Common
. Application Rate (g Redroot Pigweed
Formulation . Lambsquarters
a.i./ha) Control (%)
Control (%)

75% WP 250 85 80

75% WP 500 95 92

20% EC 250 88 83

20% EC 500 98 95
Untreated Control 0 0 0

Visualizations

Synthesis and Formulation Workflow
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Caption: Workflow for the synthesis and formulation of 2,4-Dichloro-6-nitrophenol.

Proposed Herbicidal Mode of Action
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Caption: Proposed mechanism of action for 2,4-Dichloro-6-nitrophenol as a herbicide.

Safety and Environmental Considerations

2,4-Dichloro-6-nitrophenol should be handled with care due to its potential toxicity.[1] It can
cause skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including
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gloves, safety glasses, and a lab coat, should be worn during handling and formulation. All
procedures should be conducted in a well-ventilated area or a fume hood. The environmental
fate of DCNP and its formulations should also be considered, including its potential for soil and
water contamination. The ecotoxicological effects on non-target organisms should be assessed
as part of a comprehensive risk assessment.

Conclusion

2,4-Dichloro-6-nitrophenol is a potent herbicidal active ingredient with the potential for
effective weed management in agriculture. The development of stable and efficacious
formulations, such as wettable powders and emulsifiable concentrates, is essential for its
practical application. The protocols and information provided in this document serve as a guide
for researchers in the field of pesticide formulation to explore and optimize the use of DCNP.
Further research into novel formulation types and a deeper understanding of its mode of action
will contribute to the development of more effective and environmentally sound weed control
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219690#application-of-2-4-dichloro-6-nitrophenol-in-
pesticide-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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